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The foundation of the RJG CoPilot system lies in the principles of scientific and decoupled

molding. This methodology moves away from traditional, machine-centric process control to a

data-driven approach that focuses on the conditions within the mold cavity itself. The primary

goal is to ensure that parts are manufactured with high consistency and quality, regardless of

variations in machine performance or ambient conditions.

Decoupled Molding separates the injection molding process into distinct stages, each

controlled independently:

Fill: The initial injection of molten polymer into the mold cavity. This stage is typically

controlled by injection speed to ensure a consistent flow front and minimize stress on the

material.

Pack: Once the cavity is nearly full, the process switches from velocity control to pressure

control. This packing phase compensates for material shrinkage as it cools.

Hold: A sustained pressure is applied to prevent backflow of the material and to ensure the

part solidifies under consistent pressure.

Cool: The part is allowed to cool and solidify completely before being ejected from the mold.
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This separation of stages allows for more precise control over the entire molding cycle, leading

to improved part quality and repeatability. The RJG CoPilot system provides the tools to

monitor and control each of these stages with high precision.[1]

The Role of Cavity Pressure Sensing
At the heart of the CoPilot system is the use of in-mold cavity pressure sensors.[2][3] These

sensors provide real-time data on the pressure exerted by the molten polymer inside the mold

cavity during the injection molding process. This data is a direct indicator of the conditions

under which the part is being formed and is crucial for several reasons:

Process Monitoring and Control: Cavity pressure profiles serve as a "fingerprint" for each

molding cycle.[4] By monitoring these profiles, the CoPilot system can detect deviations from

the established ideal process in real-time.[2]

Quality Assurance: Deviations in the cavity pressure curve can be correlated with part

defects such as short shots, flash, sink marks, and warpage.[1] The CoPilot system can be

configured to automatically reject parts that fall outside of the established process window.

Process Optimization: By analyzing cavity pressure data, engineers can fine-tune process

parameters to achieve optimal part quality and cycle times.[2]

Process Validation: For medical device and pharmaceutical applications, cavity pressure

data provides the objective evidence required for process validation (IQ, OQ, PQ),

demonstrating that the process is in a state of control and consistently produces parts that

meet specifications.[3][5][6]

Data Presentation: The Impact of CoPilot
Implementation
The implementation of the RJG CoPilot system can lead to significant improvements in key

manufacturing metrics. While comprehensive, multi-parameter case studies with detailed

"before and after" data are often proprietary, the following table summarizes the typical

quantitative improvements observed. This data is a composite from various industry sources

and serves to illustrate the potential impact of the technology.
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Process Parameter
Before CoPilot
Implementation
(Typical)

After CoPilot
Implementation
(Typical)

Percentage
Improvement

Scrap Rate 5-15% <1-2% 80-90% reduction

Cycle Time
Variable, often padded

to ensure quality

Optimized and

consistent
5-15% reduction

Part Weight Variation ± 0.5-1.0% ± 0.1-0.2% 60-80% reduction

Dimensional Stability

(CpK)
< 1.33 > 1.67 > 25% improvement

Validation Time

(IQ/OQ/PQ)
Weeks to months Days to weeks Significant reduction

Note: The data presented in this table is illustrative and can vary depending on the complexity

of the part, the material being molded, and the initial state of the process.

Experimental Protocols: Process Validation with
CoPilot
A critical aspect of implementing the CoPilot system in a regulated environment is the validation

of the manufacturing process. This is typically achieved through a combination of Installation

Qualification (IQ), Operational Qualification (OQ), and Performance Qualification (PQ).[5][6]

The CoPilot system plays a central role in gathering the data necessary for a robust validation

package.

A key methodology used in this process is Design of Experiments (DOE). DOE is a statistical

approach to process optimization that allows for the systematic variation of multiple process

parameters to determine their effect on part quality.[7][8][9]

Installation Qualification (IQ)
The IQ phase ensures that the CoPilot system and all associated hardware are installed

correctly and function as specified.
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Methodology:

Hardware Verification:

Verify that all CoPilot hardware components (e.g., application processor, machine

interface modules, sensors) are installed according to the manufacturer's specifications.

Confirm that all cabling is correct and secure.

Software Installation and Verification:

Verify that the CoPilot software is installed correctly on the designated computer.

Confirm that the software version is the one specified in the validation plan.

Sensor Calibration:

Verify that all cavity pressure sensors and other relevant sensors have been calibrated

and that the calibration is documented.

System Communication:

Verify that the CoPilot system is communicating correctly with the injection molding

machine and, if applicable, with The Hub™ for data storage and analysis.

Operational Qualification (OQ)
The OQ phase challenges the operating limits of the process to establish a robust process

window. This is where the DOE methodology is heavily utilized.

Methodology:

Identify Critical Process Parameters (CPPs):

Based on material properties, part design, and prior knowledge, identify the key process

parameters that are likely to have the most significant impact on part quality. These often

include:

Melt Temperature
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Mold Temperature

Injection Speed

Pack Pressure

Hold Time

Cooling Time

Define Parameter Ranges:

For each CPP, define a range of operation (a "low" and a "high" setting) that will be

explored during the DOE. These ranges should be wide enough to challenge the process

but should not be expected to produce out-of-spec parts.

Design the Experiment:

Use a statistical software package to create a DOE matrix. A fractional factorial or full

factorial design is often used. This will define a series of experimental runs with different

combinations of the CPPs at their high and low settings.

Execute the Experimental Runs:

For each run in the DOE matrix, set the injection molding machine to the specified

parameters.

Use the CoPilot system to monitor and record the cavity pressure profile and other key

process data for each run.

Collect a statistically significant number of parts from each run for quality inspection.

Analyze the Results:

Measure the critical quality attributes (CQAs) of the parts from each run (e.g., dimensions,

weight, visual defects).
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Use statistical analysis to determine the main effects and interactions of the CPPs on the

CQAs. This will reveal which parameters have the most significant impact on part quality.

Establish the Process Window:

Based on the DOE results, define the optimal setpoints and acceptable ranges for each

CPP. This constitutes the validated process window.

Performance Qualification (PQ)
The PQ phase demonstrates that the process, operating within the established process

window, consistently produces parts that meet all quality requirements over a sustained period.

Methodology:

Set the Process to the Optimal Setpoints:

Set the injection molding machine to the nominal (center) setpoints of the process window

established during the OQ.

Conduct Production Runs:

Perform a series of production runs (typically three) to demonstrate process repeatability.

Monitor with CoPilot:

Use the CoPilot system to continuously monitor the process and ensure that all CPPs

remain within the validated process window. The CoPilot's alarm and containment features

should be active to automatically segregate any parts produced outside of the established

limits.

Part Inspection and Testing:

Collect and inspect a statistically significant number of parts from each production run to

verify that all CQAs are consistently met.

Documentation:
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Compile all data from the IQ, OQ, and PQ phases into a comprehensive validation report.

This report will serve as the objective evidence that the process is in a state of control.

Mandatory Visualizations
Signaling Pathway: Cavity Pressure-Based Process
Control
The following diagram illustrates the fundamental signaling pathway of the RJG CoPilot

system, where real-time cavity pressure data is used to control the injection molding process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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